Cas no 1936241-59-6 (4,6-Dichloro-3-methoxy-1H-pyrazolo3,4-dpyrimidine)

• Product Name: 4,6-Dichloro-3-methoxy-1H-pyrazolo3,4-dpyrimidine
• CAS No: 1936241-59-6
• MF: C₆H₄Cl₂N₄O
• MW: 219.028158187866
• CID: 5720677
• PubChem ID: 92133842
• Update Time: 2025-10-30

4,6-Dichloro-3-methoxy-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-3-methoxy-1H-pyrazolo[3,4-d]pyrimidine
• 1936241-59-6
• 1H-Pyrazolo[3,4-d]pyrimidine, 4,6-dichloro-3-methoxy-
• 4,6-Dichloro-3-methoxy-1H-pyrazolo3,4-dpyrimidine

• Inchi： 1S/C6H4Cl2N4O/c1-13-5-2-3(7)9-6(8)10-4(2)11-12-5/h1H3,(H,9,10,11,12)
• InChI Key： MVZGOVPVWQNWNM-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NNC2=NC(=N1)Cl)OC

Computed Properties

• Exact Mass: 217.9762162g/mol
• Monoisotopic Mass: 217.9762162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.692±0.06 g/cm3(Predicted)
• pka: 6.87±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4,6-Dichloro-3-methoxy-1H-pyrazolo3,4-dpyrimidine

Introduction to 4,6-Dichloro-3-methoxy-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1936241-59-6)

4,6-Dichloro-3-methoxy-1H-pyrazolo[3,4-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1936241-59-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyrimidine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The structural features of this molecule, particularly the presence of chloro and methoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically relevant derivatives.

The pyrazolo[3,4-d]pyrimidine core is a privileged structure in drug discovery, known for its ability to interact with multiple biological targets. Its fused ring system provides a rigid framework that can be modulated through functional group modifications to enhance binding affinity and selectivity. In particular, the 4,6-dichloro substitution pattern introduces electrophilic centers that are conducive to further chemical transformations, such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These attributes make 4,6-Dichloro-3-methoxy-1H-pyrazolo[3,4-d]pyrimidine a versatile building block for the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolopyrimidine derivatives in addressing various diseases, including cancer, inflammation, and infectious disorders. The methoxy group in this compound not only influences its electronic properties but also serves as a handle for further derivatization. For instance, it can be oxidized or reduced to introduce additional functional groups or used in protecting group strategies during multi-step syntheses. The dichloro substituents on the pyrazole ring enhance the reactivity towards nucleophiles, facilitating the introduction of diverse pharmacophores.

In the context of oncology research, 4,6-Dichloro-3-methoxy-1H-pyrazolo[3,4-d]pyrimidine has been explored as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often overexpressed or mutated in cancer cells. By designing analogs of this compound that target specific kinases, researchers aim to develop small-molecule inhibitors that can modulate these pathways and induce apoptosis or inhibit tumor growth. Several studies have demonstrated the potential of pyrazolopyrimidine-based inhibitors in preclinical models, underscoring their therapeutic promise.

The synthesis of 4,6-Dichloro-3-methoxy-1H-pyrazolo[3,4-d]pyrimidine typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes the condensation of hydrazine derivatives with β-ketoesters or β-diketones to form the pyrazole ring, followed by functionalization with chlorinating agents and methylation reagents. The choice of starting materials and reaction conditions can be optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

The chemical stability and solubility profile of this compound are also important considerations in its pharmaceutical application. The presence of electron-withdrawing chloro groups can influence its metabolic stability, while the methoxy group may affect its solubility in biological fluids. These properties are often fine-tuned through structural modifications to improve pharmacokinetic profiles. Additionally, computational methods such as molecular docking and quantum mechanical calculations are employed to predict binding interactions and optimize lead compounds derived from this scaffold.

Recent research has also explored the use of 4,6-Dichloro-3-methoxy-1H-pyrazolo[3,4-d]pyrimidine in combination therapies. By pairing it with other drugs that act through different mechanisms, researchers aim to enhance therapeutic efficacy while minimizing side effects. For example, studies have shown that combining kinase inhibitors with immunotherapy can lead to synergistic effects in cancer treatment. The versatility of this compound as a scaffold allows for the design of molecules that can interact with multiple targets simultaneously.

The role of small-molecule libraries containing derivatives of 4,6-Dichloro-3-methoxy-1H-pyrazolo[3,4-d]pyrimidine cannot be overstated in modern drug discovery. High-throughput screening (HTS) techniques enable researchers to rapidly test large collections of compounds for biological activity against various targets. Hits identified from such screens can then be optimized through structure-based drug design approaches to improve potency and selectivity. This iterative process has led to several clinical candidates derived from related pyrazolopyrimidine scaffolds.

In conclusion, 4 , 6 - Dichloro - 3 - methoxy - 1 H - pyrazolo [ 3 , 4 - d ] pyrimidine ( CAS No . 1936241 - 59 - 6 ) represents a promising pharmacological scaffold with diverse applications in medicinal chemistry and drug development . Its unique structural features , coupled with its reactivity towards functional group modifications , make it an invaluable intermediate for synthesizing novel therapeutic agents . Ongoing research continues to uncover new possibilities for leveraging this compound's potential in addressing unmet medical needs . As our understanding of biological pathways grows , so too does the importance of versatile molecular tools like those derived from pyrazolopyrimidine structures .